2,5-dimethyl-N'-[(E)-2-(4-methylphenyl)ethenyl]sulfonylfuran-3-carbohydrazide

• IUPAC Name: 2,5-dimethyl-N'-[(E)-2-(4-methylphenyl)ethenyl]sulfonylfuran-3-carbohydrazide
• InChI: InChI=1S/C16H18N2O4S/c1-11-4-6-14(7-5-11)8-9-23(20,21)18-17-16(19)15-10-12(2)22-13(15)3/h4-10,18H,1-3H3,(H,17,19)/b9-8+
• InChI Key: GPAHSXZEYOHEQC-CMDGGOBGSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=CS(=O)(=O)NNC(=O)C2=C(OC(=C2)C)C
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C/S(=O)(=O)NNC(=O)C2=C(OC(=C2)C)C
• Molecular Formula: C16H18N2O4S
• Molecular Weight: 334.4 g/mol

Description

2,5-dimethyl-N'-[(E)-2-(4-methylphenyl)ethenyl]sulfonylfuran-3-carbohydrazide, also known as DMFS, is a chemical compound that has been synthesized and studied for its potential applications in scientific research. DMFS is a highly reactive compound that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further study.

Mechanism of Action

The mechanism of action of 2,5-dimethyl-N'-[(E)-2-(4-methylphenyl)ethenyl]sulfonylfuran-3-carbohydrazide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in inflammation and oxidative stress. This compound has been shown to inhibit the production of pro-inflammatory cytokines and reactive oxygen species, which are involved in the pathogenesis of many diseases.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including anti-inflammatory, antioxidant, and anti-cancer properties. This compound has been shown to inhibit the growth and proliferation of cancer cells, making it a promising candidate for the development of new cancer therapies.

Advantages and Limitations for Lab Experiments

2,5-dimethyl-N'-[(E)-2-(4-methylphenyl)ethenyl]sulfonylfuran-3-carbohydrazide has several advantages for use in lab experiments, including its high reactivity and potent biological effects. However, this compound is also highly reactive and can be difficult to handle, making it challenging to work with in some experimental settings.

Future Directions

There are many potential future directions for the study of 2,5-dimethyl-N'-[(E)-2-(4-methylphenyl)ethenyl]sulfonylfuran-3-carbohydrazide, including further investigation of its mechanism of action, the development of new synthetic methods for this compound, and the exploration of its potential applications in the treatment of various diseases and conditions. Additionally, the development of new formulations and delivery methods for this compound could help to improve its efficacy and reduce potential side effects.

Synthesis Methods

2,5-dimethyl-N'-[(E)-2-(4-methylphenyl)ethenyl]sulfonylfuran-3-carbohydrazide can be synthesized through a multi-step process involving the reaction of various chemicals, including furan, hydrazine, and sulfonyl chloride. The synthesis of this compound requires careful attention to detail and precise control of reaction conditions to ensure the purity and consistency of the final product.

Scientific Research Applications

2,5-dimethyl-N'-[(E)-2-(4-methylphenyl)ethenyl]sulfonylfuran-3-carbohydrazide has been studied for its potential applications in a variety of scientific fields, including medicinal chemistry, biochemistry, and pharmacology. This compound has been shown to have potent anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of a variety of diseases and conditions.